Cas no 7779-66-0 (2-Furanbutanoic acid, 3-methylbutyl ester)
7779-66-0 structure
Product Name:2-Furanbutanoic acid, 3-methylbutyl ester
CAS No:7779-66-0
MF:C13H20O3
MW:224.296104431152
CID:983817
Update Time:2026-04-29
2-Furanbutanoic acid, 3-methylbutyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Furanbutanoic acid, 3-methylbutyl ester
- 3-methylbutyl 4-(furan-2-yl)butanoate
- 3-Methylbutyl 2-furanbutanoate
- 3-Methylbutyl 2-furanbutyrate
- 3-Methylbutyl 2-furylbutyrate
- FEMA No. 2070
- Isoamyl 2-furanbutyrate
- Isopentyl 2-furanbutyrate
-
Computed Properties
- Exact Mass: 224.14100
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
Experimental Properties
- PSA: 39.44000
- LogP: 3.19160
- FEMA: 2070 | ISOAMYL 4(2-FURAN)BUTYRATE
2-Furanbutanoic acid, 3-methylbutyl ester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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